Cas no 129158-96-9 (1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
• CAS No: 129158-96-9
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 1223835
• PubChem ID: 14807709
• Update Time: 2025-04-20

1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
• 5-bromo-1-naphtoic acid tert-butyl ester
• 129158-96-9
• DB-125846
• BRNYXWRCKWFPCV-UHFFFAOYSA-N
• tert-butyl 5-bromonaphthalene-1-carboxylate
• A1-40612
• SCHEMBL1936278
• tert-Butyl 5-bromo-1-naphthoate
• t-butyl 5-bromo-1-naphthoate

• Inchi： 1S/C15H15BrO2/c1-15(2,3)18-14(17)12-8-4-7-11-10(12)6-5-9-13(11)16/h4-9H,1-3H3
• InChI Key： BRNYXWRCKWFPCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=CC=2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.02555
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives